methyl 3-(2-bromoethyl)benzoate
Overview
Description
Methyl 3-(2-bromoethyl)benzoate is an organic compound that falls under the category of esters. It is a colorless, non-volatile solid that has a melting point of 101-104°C and a boiling point of 233-236°C. It is soluble in alcohols, ethers, and chloroform and has a faint, sweet odor. It is used in various applications, such as in the synthesis of pharmaceuticals, in the production of dyes and pigments, and in the formation of polymers.
Mechanism of Action
Methyl 3-(2-bromoethyl)benzoate is an ester, which means that it can undergo hydrolysis to form an alcohol and a carboxylic acid. When the ester is exposed to water, the hydrolysis reaction occurs, resulting in the formation of ethyl alcohol and benzoic acid. The reaction is catalyzed by an acid, such as hydrochloric acid or sulfuric acid.
Biochemical and Physiological Effects
Methyl 3-(2-bromoethyl)benzoate has not been studied extensively for its biochemical and physiological effects. However, it is known to be non-toxic and non-irritating to the skin and eyes. It is also known to be a weak inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
Methyl 3-(2-bromoethyl)benzoate is a useful compound for laboratory experiments due to its low cost, ease of synthesis, and non-toxic nature. However, it is not suitable for use in the synthesis of certain compounds due to its low reactivity. Additionally, the hydrolysis of the ester can be difficult to control, as the reaction is highly sensitive to the presence of water.
Future Directions
The future directions for research involving methyl 3-(2-bromoethyl)benzoate include further investigation into its biochemical and physiological effects, as well as its potential use in the synthesis of novel organic compounds. Additionally, further research could be conducted into the mechanism of action of the hydrolysis reaction and the development of new methods for controlling the reaction. Finally, further research could be conducted into the use of methyl 3-(2-bromoethyl)benzoate in the production of dyes and pigments.
Synthesis Methods
The most commonly used method for synthesizing methyl 3-(2-bromoethyl)benzoate is the reaction of ethyl benzoate with bromoethane in the presence of an acid catalyst. The reaction is carried out in a solvent, such as acetic acid, at a temperature of around 100°C. The reaction proceeds in two steps. First, the ethyl benzoate is protonated by the acid catalyst. Then, the bromoethane reacts with the protonated ethyl benzoate to form the desired product.
Scientific Research Applications
Methyl 3-(2-bromoethyl)benzoate has been studied extensively in scientific research. It has been used as a model compound to study the mechanisms of various reactions, such as the hydrolysis of esters and the hydroboration of alkynes. It has also been used as a starting material for the synthesis of various organic compounds, such as pharmaceuticals, dyes, and pigments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(2-bromoethyl)benzoate involves the reaction of 3-hydroxybenzoic acid with 2-bromoethanol to form methyl 3-(2-hydroxyethyl)benzoate, which is then treated with thionyl chloride to form methyl 3-(2-chloroethyl)benzoate. Finally, the product is reacted with sodium bromide in the presence of copper(I) bromide to yield methyl 3-(2-bromoethyl)benzoate.", "Starting Materials": [ "3-hydroxybenzoic acid", "2-bromoethanol", "thionyl chloride", "sodium bromide", "copper(I) bromide", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: 3-hydroxybenzoic acid is reacted with 2-bromoethanol in the presence of a catalyst such as sulfuric acid to form methyl 3-(2-hydroxyethyl)benzoate.", "Step 2: Methyl 3-(2-hydroxyethyl)benzoate is then treated with thionyl chloride in the presence of a solvent such as methanol to form methyl 3-(2-chloroethyl)benzoate.", "Step 3: Methyl 3-(2-chloroethyl)benzoate is reacted with sodium bromide and copper(I) bromide in the presence of a solvent such as diethyl ether to yield methyl 3-(2-bromoethyl)benzoate." ] } | |
CAS RN |
165803-79-2 |
Product Name |
methyl 3-(2-bromoethyl)benzoate |
Molecular Formula |
C10H11BrO2 |
Molecular Weight |
243.1 |
Purity |
95 |
Origin of Product |
United States |
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